Cas no 1354025-28-7 ((3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride)

(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride structure
1354025-28-7 structure
Product Name:(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
CAS No:1354025-28-7
Molecular Formula:C10H13ClFNOS
Molecular Weight:249.73272395134
CID:2091686
PubChem ID:66569607

(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride Properties

Names and Identifiers

    • (3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
    • CS-0445121
    • DB-236471
    • AKOS024464391
    • 1354025-28-7
    • (S)-3-(4-Fluoro-benzenesulfinyl)-pyrrolidine hydrochloride
    • (3S)-3-(4-fluorophenyl)sulfinylpyrrolidine;hydrochloride
    • (3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidinehydrochloride
    • MDL: MFCD21098442
    • InChIKey: PGBYZRJGKWLXKF-LTLOVSHISA-N
    • Inchi: 1S/C10H12FNOS.ClH/c11-8-1-3-9(4-2-8)14(13)10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-,14?;/m0./s1
    • SMILES: Cl.S(C1C=CC(=CC=1)F)([C@@H]1CNCC1)=O

Computed Properties

  • Exact Mass: 249.0390411g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 249.0390411g/mol
  • Heavy Atom Count: 15
  • Complexity: 216
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 48.3Ų

(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A109008403-1g
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
1354025-28-7 95%
1g
400.00 USD
Ambeed
A837436-250mg
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
1354025-28-7 95+%
250mg
$201.0
Apollo Scientific
PC408298-500mg
(S)-3-(4-Fluoro-benzenesulfinyl)-pyrrolidine hydrochloride
1354025-28-7
500mg
£340.00 2024-07-20
Chemenu
CM197488-1g
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
1354025-28-7 95%
1g
$413 2021-08-05
Fluorochem
088854-500mg
S)-3-(4-Fluoro-benzenesulfinyl)-pyrrolidine hydrochloride
1354025-28-7 95+%
500mg
£275.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1515788-500mg
(3S)-3-((4-fluorophenyl)sulfinyl)pyrrolidine hydrochloride
1354025-28-7 98%
500mg
¥4061 2023-04-15

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